Cas no 2460754-89-4 (Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate)
Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2460754-89-4
- EN300-6759196
- lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate
- Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate
-
- Inchi: 1S/C17H26N4O4.Li/c1-17(2,3)25-16(24)21-8-5-6-12(7-9-21)20(4)13-10-18-14(15(22)23)19-11-13;/h10-12H,5-9H2,1-4H3,(H,22,23);/q;+1/p-1
- InChI Key: CCRKUNQYLKOGJA-UHFFFAOYSA-M
- SMILES: O(C(C)(C)C)C(N1CCCC(CC1)N(C1=CN=C(C(=O)[O-])N=C1)C)=O.[Li+]
Computed Properties
- Exact Mass: 356.20358373g/mol
- Monoisotopic Mass: 356.20358373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 478
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.7Ų
Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6759196-0.05g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 0.05g |
$282.0 | 2025-03-13 | |
| Enamine | EN300-6759196-0.1g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 0.1g |
$420.0 | 2025-03-13 | |
| Enamine | EN300-6759196-0.25g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 0.25g |
$601.0 | 2025-03-13 | |
| Enamine | EN300-6759196-0.5g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 0.5g |
$947.0 | 2025-03-13 | |
| Enamine | EN300-6759196-1.0g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-13 | |
| Enamine | EN300-6759196-2.5g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-13 | |
| Enamine | EN300-6759196-5.0g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-13 | |
| Enamine | EN300-6759196-10.0g |
lithium(1+) 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate |
2460754-89-4 | 95.0% | 10.0g |
$5221.0 | 2025-03-13 |
Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate
Lithium(1+) Ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate: A Comprehensive Overview
The compound Lithium(1+) Ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate, identified by the CAS number 2460754-89-4, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems, catalysis, and advanced materials. The molecule's structure, which includes a lithium ion (Lithium(1+)) and a complex organic framework, makes it a subject of interest for researchers exploring novel chemical architectures.
Recent studies have highlighted the importance of pyrimidine-based compounds in medicinal chemistry. The pyrimidine ring system in this compound serves as a versatile platform for functionalization, enabling interactions with biological targets such as enzymes and receptors. The presence of the tert-butoxy carbonyl group adds to the molecule's stability and solubility, which are critical factors in drug design. Furthermore, the azepane ring introduces rigidity and modularity, allowing for fine-tuning of the compound's properties.
The integration of lithium ions into organic frameworks is a relatively new area of research that has opened up possibilities for hybrid materials. Lithium ions, known for their role in battery technology, are now being explored for their ability to enhance the electronic properties of organic compounds. In this compound, the lithium ion interacts with the carboxylate group, creating a stabilized structure that could be advantageous in catalytic applications. This interaction also raises interesting questions about the compound's behavior under varying pH conditions and its potential use in ion-selective membranes.
From a synthetic perspective, the construction of this compound involves multi-step reactions that showcase modern organic synthesis techniques. The synthesis begins with the preparation of the azepane derivative, followed by functionalization with the tert-butoxy carbonyl group. The final step involves coupling this intermediate with the pyrimidine carboxylic acid derivative under controlled conditions to form the lithium salt. This synthetic pathway underscores the importance of protecting groups and precise stoichiometry in achieving high yields.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the lithium ion significantly influences the molecule's electronic distribution, enhancing its reactivity towards nucleophilic attack. This understanding is crucial for designing derivatives with tailored reactivity for specific applications.
In terms of applications, this compound holds promise in several areas. Its structural similarity to certain bioactive molecules suggests potential use as a lead compound in drug discovery programs targeting various diseases. Additionally, its unique ion-binding properties make it a candidate for use in ion sensors and selective ion transporters. Researchers are also exploring its role as a catalyst in asymmetric synthesis reactions, where its ability to stabilize transition states could lead to more efficient processes.
The environmental impact of synthesizing such compounds is another area of growing concern. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, solvent-free reactions or biocatalytic methods could be employed to produce this compound more sustainably without compromising its quality or performance.
In conclusion, Lithium(1+) Ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate represents a fascinating intersection of organic chemistry and materials science. Its complex structure offers numerous opportunities for exploration across various fields, from drug development to advanced materials engineering. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of innovation in modern chemistry.
2460754-89-4 (Lithium(1+) ion 5-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)pyrimidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)